Cas no 1076198-60-1 (N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine)

N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine is a specialized organic compound featuring a trifluoroacetyl-protected amine and a benzyloxy-methoxyphenethyl backbone. Its key structural attributes include enhanced stability due to the electron-withdrawing trifluoroacetyl group and the presence of aromatic ether functionalities, which may influence reactivity in synthetic applications. This compound is particularly useful in medicinal chemistry and pharmaceutical research, serving as an intermediate for the synthesis of more complex molecules. The trifluoroacetyl moiety improves resistance to hydrolysis, while the benzyloxy and methoxy groups offer versatility for further functionalization. Its well-defined structure makes it valuable for precise chemical modifications in target-oriented synthesis.
N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine structure
1076198-60-1 structure
Product Name:N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine
CAS No:1076198-60-1
MF:C19H20F3NO3
MW:367.362215995789
CID:1063539
PubChem ID:29984502
Update Time:2025-05-27

N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine
    • N-Methyl-N-trifluoro
    • 2,2,2-trifluoro-N-[2-(3-methoxy-4-phenylmethoxyphenyl)ethyl]-N-methylacetamide
    • 1076198-60-1
    • DTXSID30652657
    • DB-309122
    • N-{2-[4-(Benzyloxy)-3-methoxyphenyl]ethyl}-2,2,2-trifluoro-N-methylacetamide
    • Inchi: 1S/C19H20F3NO3/c1-23(18(24)19(20,21)22)11-10-14-8-9-16(17(12-14)25-2)26-13-15-6-4-3-5-7-15/h3-9,12H,10-11,13H2,1-2H3
    • InChI Key: GJPAPPQPMSBVAD-UHFFFAOYSA-N
    • SMILES: FC(C(N(C)CCC1C=CC(=C(C=1)OC)OCC1C=CC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 367.14000
  • Monoisotopic Mass: 367.13952799g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: 74-76°C
  • Boiling Point: No date available
  • Flash Point: No date available
  • PSA: 38.77000
  • LogP: 3.83740
  • Vapor Pressure: No date available

N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine Security Information

N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M330905-50mg
N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine
1076198-60-1
50mg
$ 161.00 2023-09-07
TRC
M330905-500mg
N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine
1076198-60-1
500mg
$ 1206.00 2023-09-07

Additional information on N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine

Comprehensive Overview of N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine (CAS No. 1076198-60-1)

The compound N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine (CAS No. 1076198-60-1) is a specialized organic molecule with significant relevance in pharmaceutical and biochemical research. Its unique structure, featuring a trifluoroacetyl group and a benzyloxy-methoxyphenethylamine backbone, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and chemists often explore this compound for its potential applications in drug discovery, particularly in modulating neurotransmitter pathways.

In recent years, the demand for N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine has grown due to its role in developing novel therapeutic agents. The trifluoroacetyl moiety enhances the compound's metabolic stability, a critical factor in pharmacokinetics. This property aligns with current trends in medicinal chemistry, where improving drug half-life and bioavailability is a top priority. Additionally, the benzyloxy and methoxy groups contribute to its lipophilicity, facilitating membrane penetration—a hot topic in CNS drug development.

The synthesis of N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine involves multi-step organic reactions, including N-methylation and trifluoroacetylation. These processes are frequently discussed in academic forums and patent literature, reflecting the compound's technical complexity. Its CAS No. 1076198-60-1 serves as a unique identifier in chemical databases, aiding researchers in tracking its properties and applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency.

From an SEO perspective, users often search for "N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine uses" or "CAS 1076198-60-1 suppliers," highlighting its commercial and research appeal. The compound's association with neurochemical research and drug design further boosts its visibility in scientific queries. Environmental and safety considerations are also trending topics, with labs prioritizing green chemistry approaches for its synthesis.

In conclusion, N-Methyl-N-trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine represents a convergence of structural ingenuity and practical utility. Its CAS No. 1076198-60-1 anchors its identity in the chemical landscape, while its functional groups open doors to innovative applications. As research advances, this compound is poised to remain a focal point in discussions about precision medicine and targeted molecular therapies.

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